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Compound of Interest

Compound Name: Amitrole-13C,15N2

Cat. No.: B12374444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the chemical properties and stability of

Amitrole-13C,15N2, an isotopically labeled version of the herbicide Amitrole. This document is

intended to serve as a technical resource for researchers and professionals in drug

development and related scientific fields who utilize stable isotope-labeled compounds as

internal standards in analytical methodologies.

Core Chemical Properties
Amitrole-13C,15N2 is a stable isotope-labeled form of Amitrole, where two carbon atoms are

replaced with Carbon-13 and two nitrogen atoms are replaced with Nitrogen-15. This labeling

provides a distinct mass signature, making it an ideal internal standard for quantitative analysis

of Amitrole in various matrices by mass spectrometry.
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Property Value Reference

Chemical Name
(3,5-13C2,1,2-15N2)1H-1,2,4-

triazol-5-amine
[1][2]

CAS Number 1346603-92-6 [1][2][3]

Molecular Formula ¹³C₂H₄N₂¹⁵N₂

Molecular Weight 88.05 g/mol

Appearance
White to Light Yellow

Solid/Powder

Purity
>95% (as determined by

HPLC)

Unlabeled CAS Number 61-82-5

Stability and Storage
The stability of isotopically labeled compounds is a critical factor for their use as reliable

internal standards. While specific long-term stability studies on Amitrole-13C,15N2 are not

extensively published, the general stability of Amitrole and the recommended storage for the

labeled compound provide a strong indication of its stability profile.
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Parameter Recommendation/Data Reference

Storage Temperature +4°C

Chemical Stability
Stable under normal conditions

of storage and handling.

Conditions to Avoid

Extremes of temperature and

direct sunlight. Exposure to

moisture.

Incompatible Materials
Corrosive to iron, steel, copper,

and brass. Reacts with acids.

Hazardous Decomposition

Under fire conditions, may emit

toxic fumes and gases,

including oxides of nitrogen.

Degradation Pathways
Specific degradation pathways for Amitrole-13C,15N2 are not detailed in the available

literature. However, studies on the parent compound, Amitrole, indicate that it can be degraded

through processes such as photocatalysis and biodegradation. For instance, one study

demonstrated that Amitrole can be degraded by 47% to 55% after 50 hours of irradiation in the

presence of a TiO2 photocatalyst. Another study highlighted that Pseudomonas fluorescens

can metabolize a by-product of Amitrole photocatalysis. It is reasonable to assume that the

isotopically labeled version would follow similar degradation routes, although the rates might

differ slightly due to the kinetic isotope effect.

Experimental Protocols: Analytical Application
Amitrole-13C,15N2 is primarily used as an internal standard in analytical methods for the

quantification of Amitrole. The following is a generalized experimental protocol for the analysis

of Amitrole in a water sample using liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Objective: To quantify the concentration of Amitrole in a water sample using Amitrole-
13C,15N2 as an internal standard.
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Materials:

Water sample

Amitrole-13C,15N2 (internal standard solution of known concentration)

Amitrole (analytical standard)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

LC-MS/MS system

Methodology:

Sample Preparation:

Filter the water sample to remove any particulate matter.

To a known volume of the filtered water sample, add a precise volume of the Amitrole-
13C,15N2 internal standard solution.

Solid Phase Extraction (Clean-up and Concentration):

Condition the SPE cartridge according to the manufacturer's instructions.

Load the spiked water sample onto the SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte (Amitrole) and the internal standard (Amitrole-13C,15N2) from the

cartridge using an appropriate solvent.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

known volume of the mobile phase.
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LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate Amitrole and Amitrole-13C,15N2 using a suitable HPLC column and mobile

phase gradient.

Detect and quantify the parent and daughter ions for both Amitrole and Amitrole-
13C,15N2 using Multiple Reaction Monitoring (MRM).

Quantification:

Prepare a calibration curve using known concentrations of Amitrole standard spiked with

the same concentration of Amitrole-13C,15N2 internal standard.

Calculate the ratio of the peak area of Amitrole to the peak area of Amitrole-13C,15N2 for

both the standards and the sample.

Determine the concentration of Amitrole in the sample by interpolating its peak area ratio

on the calibration curve.

Visualizations
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Caption: General stability and handling considerations for Amitrole-13C,15N2.
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Caption: Experimental workflow for the analysis of Amitrole using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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